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Compound of Interest

Compound Name: NE 10790

cat. No.: B1677942

Technical Support Center: NE 10790

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and proper storage of NE 10790. The
following troubleshooting guides and frequently asked questions (FAQs) address common
issues that may arise during experimentation.

Frequently Asked Questions (FAQS)
Q1: What are the recommended storage conditions for NE 107907

Al: Proper storage of NE 10790 is crucial to maintain its integrity and activity. The
recommended storage conditions vary depending on whether the compound is in solid form or
in solution. For detailed information, please refer to the stability data table below.

Q2: How long can | store NE 107907

A2: The shelf-life of NE 10790 depends on the storage conditions. In its solid (powder) form, it
can be stored for up to 3 years at -20°C.[1] When dissolved in a solvent such as DMSO, the
stability is reduced. For instance, in DMSO, it is stable for up to 6 months at -80°C.[2]

Q3: What are the signs of NE 10790 degradation?
A3: Degradation of NE 10790 in solution can manifest in several ways, including:

e Anoticeable change in the color or clarity of the solution.
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e The appearance of precipitates.
o Adecrease in the expected biological activity in your experiments.

e The appearance of new peaks or a change in the retention time of the main peak in
chromatographic analyses like HPLC.[3]

Q4: My NE 10790 solution has been stored at 4°C for a month. Is it still usable?

A4: Based on available data, NE 10790 in DMSO is stable for only two weeks at 4°C.[2]
Therefore, a solution stored for a month under these conditions may have undergone
significant degradation and is not recommended for use in experiments where precise
concentration and compound integrity are critical.

Stability and Storage Data

The following table summarizes the recommended storage conditions and stability data for NE
10790.

Form Storage Temperature Duration
Powder -20°C 2 to 3 years[1][2]
In DMSO 4°C 2 weeks[2]

In DMSO -80°C 6 months[2]

In Solvent -20°C 1 year[1]

In Solvent -80°C 2 years[1]

Troubleshooting Guides

Issue: Unexpected loss of compound activity in an experiment.

This guide provides a systematic approach to troubleshooting a suspected loss of NE 10790
activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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